Cas no 89771-78-8 (N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide)

N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide structure
89771-78-8 structure
Product Name:N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide
CAS No:89771-78-8
MF:C40H77NO11S
MW:780.104492902756
CID:4664289
PubChem ID:9897094
Update Time:2024-10-26

N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide Chemical and Physical Properties

Names and Identifiers

    • C16 3'-sulfo Galactosylceramide (d18:1/16:0)
    • -sulfo Galactosylceramide (d18:1/16:0)
    • C16 3&rsquo
    • C16 Sulfatide
    • 1-(3-O-sulfo-beta-D-galactosyl)-N-palmitoylsphingosine
    • N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-beta-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide
    • [(2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-(hexadecanoylamino)-3-hydroxyoctadec-4-enoxy]-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl] hydrogen sulfate
    • SCHEMBL26924163
    • Epitope ID:139425
    • N-{(2S,3R,4E)-3-hydroxy-1-[(3-O-sulfo-beta-D-galactopyranosyl)oxy]octadec-4-en-2-yl}hexadecanamide
    • AKOS040756266
    • CHEBI:60366
    • (3'-sulfo)Galbeta-Cer(d18:1/16:0)
    • Q27127220
    • N-[(1S,2R,3E)-2-hydroxy-1-{[(3-O-sulfo-beta-D-galactopyranosyl)oxy]methyl}heptadec-3-en-1-yl]-hexadecanamide
    • PD078047
    • sulfatide C16:0
    • ZKM
    • 89771-78-8
    • 1-(3-O-sulfo-beta-D-galactosyl)-N-hexadecanoylsphingosine
    • EX-A8002D
    • N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide
    • Inchi: 1S/C40H77NO11S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(43)33(32-50-40-38(46)39(52-53(47,48)49)37(45)35(31-42)51-40)41-36(44)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h27,29,33-35,37-40,42-43,45-46H,3-26,28,30-32H2,1-2H3,(H,41,44)(H,47,48,49)/b29-27+/t33-,34+,35+,37-,38+,39-,40+/m0/s1
    • InChI Key: CJGVDSGIQZDLDO-PHLJAKBWSA-N
    • SMILES: [C@H]1(CO)O[C@@H](OC[C@H](NC(=O)CCCCCCCCCCCCCCC)[C@H](O)/C=C/CCCCCCCCCCCCC)[C@H](O)[C@@H](OS(=O)(=O)O)[C@H]1O

Computed Properties

  • Exact Mass: 779.52173345g/mol
  • Monoisotopic Mass: 779.52173345g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 35
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 201Ų

N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide Pricemore >>

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